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Tumour rejection Antigen P815 (35-43)
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Description
Tumour rejection Antigen P815
Scientific Research Applications
Immunotherapy in Melanoma :
- The identification and characterization of tumor rejection antigens, like P815, are crucial for developing effective immunotherapies in melanoma. T cells play a major role in recognizing tumor cells predominantly through MHC-dependent mechanisms. The study of the immunopeptidome, which includes the repertoire of peptides presented by MHC molecules, is vital for understanding and improving therapeutic approaches in melanoma (Bräunlein & Krackhardt, 2017).
Enhancement of Tumor Rejection with CARs :
- Chimeric antigen receptors (CARs) have been modified to redirect and reprogram T cells, enhancing their ability to mediate tumor rejection. Directing these CARs to specific loci, such as the T-cell receptor α constant (TRAC) locus, not only results in uniform CAR expression but also enhances T cell potency, leading to improved tumor rejection in models like acute lymphoblastic leukemia (Eyquem et al., 2017).
Neoantigen-Specific T Cells in Lung Cancer Treatment :
- In non-small cell lung carcinoma, the presence of late-differentiated effector neoantigen-specific CD8+ T cells in peripheral blood correlates with a positive response to atezolizumab treatment. This highlights the potential of neoantigen-specific T cells as biomarkers for anti-tumor response in immunotherapy (Fehlings et al., 2019).
Targeting Tumors with Allogeneic IgG and Dendritic Cell Stimuli :
- The study found that allogeneic IgG antibodies, when combined with dendritic cell stimuli, can induce potent T-cell-mediated anti-tumor immune responses. This approach was effective in eradicating tumors in mouse models of various cancers, including melanoma, pancreas, lung, and breast cancer (Carmi et al., 2015).
Ovarian Cancer Tumor Rejection Antigens :
- In ovarian cancer, the cancer-testis (CT) family of antigens are prominent tumor rejection antigens. The identification and characterization of neoantigens are crucial for enhancing the efficacy of immunotherapy in treating ovarian cancer (Want et al., 2018).
properties
sequence |
LPYLGWLVF |
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source |
Mus musculus (Mouse) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Tumour rejection Antigen P815 (35-43) |
Origin of Product |
United States |
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